(+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole
(+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole
Brand Name:
Vulcanchem
CAS No.:
101968-72-3
VCID:
VC0034394
InChI:
InChI=1S/C21H24N2S/c1-5-21(4)11-10-15(14(2)3)19(20(21)23-13-24)17-12-22-18-9-7-6-8-16(17)18/h5-9,12,15,19-20,22H,1-2,10-11H2,3-4H3/t15-,19+,20-,21+/m1/s1
SMILES:
CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C
Molecular Formula:
C21H24N2S
Molecular Weight:
336.5 g/mol
(+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole
CAS No.: 101968-72-3
Main Products
VCID: VC0034394
Molecular Formula: C21H24N2S
Molecular Weight: 336.5 g/mol
![(+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole - 101968-72-3](/images/no_structure.jpg)
| CAS No. | 101968-72-3 |
|---|---|
| Product Name | (+)-3-[(1S)-3β-Ethenyl-2β-isothiocyanato-3-methyl-6α-(1-methylethenyl)cyclohexane-1β-yl]-1H-indole |
| Molecular Formula | C21H24N2S |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | 3-[(1S,2R,3R,6S)-3-ethenyl-2-isothiocyanato-3-methyl-6-prop-1-en-2-ylcyclohexyl]-1H-indole |
| Standard InChI | InChI=1S/C21H24N2S/c1-5-21(4)11-10-15(14(2)3)19(20(21)23-13-24)17-12-22-18-9-7-6-8-16(17)18/h5-9,12,15,19-20,22H,1-2,10-11H2,3-4H3/t15-,19+,20-,21+/m1/s1 |
| Standard InChIKey | PPHWDUZMWNUINO-QAJUQPOASA-N |
| Isomeric SMILES | CC(=C)[C@H]1CC[C@]([C@@H]([C@@H]1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C |
| SMILES | CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C |
| Canonical SMILES | CC(=C)C1CCC(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C |
| PubChem Compound | 14157132 |
| Last Modified | Nov 11 2021 |
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